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Compound of Interest

Compound Name: L-Isoserine

Cat. No.: B556875

An In-Depth Technical Guide to L-Isoserine

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Isoserine, a non-proteinogenic amino acid and an isomer of L-serine, is a molecule of
significant interest in the fields of medicinal chemistry and neurobiology. Its unique structural
properties allow it to serve as a versatile building block in organic synthesis and as a modulator
of key biological targets. This technical guide provides a comprehensive overview of L-
Isoserine, including its physicochemical properties, detailed experimental protocols for its
application, and an exploration of its known mechanisms of action.

Core Identification

L-Isoserine is systematically known as (S)-3-amino-2-hydroxypropanoic acid.
e CAS Number: 632-13-3[1][2][3][4]

e Molecular Formula: CsH7NOs[1]

e Molecular Weight: 105.09 g/mol

Physicochemical Properties

L-Isoserine is a white to off-white crystalline powder. It is characterized by its moisture
sensitivity and should be stored under an inert atmosphere at 2-8°C.
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Property Value Reference
White to off-white crystalline

Appearance
powder

Melting Point 197-201 °C

Boiling Point (Predicted)

386.6 £ 27.0 °C

Density (Predicted) 1.415 + 0.06 g/cm?3
Slightly soluble in water.
Solubility Soluble in H20 at 100 mg/mL
with sonication.
pKai 2.72 (+1) at 25°C
pKaz 9.25 (0) at 25°C

Specific Optical Rotation

-32.0° to -34.0°

N 2-8°C, under inert gas
Storage Conditions _
(Nitrogen or Argon)

Biological Activity and Applications

L-Isoserine is a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and
dyestuffs. Its primary research applications stem from its ability to interact with specific
biological targets, making it a lead compound for drug development.

Aminopeptidase N (APN/CD13) Inhibition

L-lsoserine has been identified as an inhibitor of Aminopeptidase N (APN), a zinc-dependent
metalloprotease often overexpressed on the surface of tumor cells, playing a crucial role in
tumor invasion, angiogenesis, and metastasis. L-Isoserine itself shows inhibitory activity with a
half-maximal inhibitory concentration (ICso) of 563 uM. This has led to the development of L-
isoserine-containing dipeptides and tripeptides with significantly enhanced inhibitory potency
against APN.

The proposed mechanism involves the hydroxyl and carbonyl groups of the isoserine scaffold
chelating the active site zinc ion of APN, which is essential for its catalytic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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